![molecular formula C13H14O6 B8524693 Benzo[1,3]dioxole-2,2-dicarboxylic acid diethyl ester CAS No. 25260-21-3](/img/structure/B8524693.png)
Benzo[1,3]dioxole-2,2-dicarboxylic acid diethyl ester
Cat. No. B8524693
M. Wt: 266.25 g/mol
InChI Key: ZAFMNYPECDDVPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05480908
Procedure details
A mixture of 0.240 g of the above oxazolidinone, 0.250 g of diethylbromomalonate, 0.500 g of anhydrous potassium carbonate and 10 ml of acetone is stirred overnight, filtered, washed with acetone and evaporated to a brown oil. The oil is purified by flash chromatography, eluting with 5% acetone/toluene. The pure fractions are combined and evaporated giving (S,R)5-(1-naphthyloxymethyl)-2-oxo-3-oxazolidinyl)propyl)1,3-benzodioxole-2,2-dicarboxylic acid, diethyl ester as a colorless oil.
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:5][CH2:4]NC1=O.[CH2:7]([O:9][C:10](=[O:18])[CH:11](Br)[C:12]([O:14][CH2:15][CH3:16])=[O:13])[CH3:8].[C:19](=[O:22])([O-])[O-].[K+].[K+].[CH3:25][C:26]([CH3:28])=O>>[O:22]1[C:19]2[CH:25]=[CH:26][CH:28]=[CH:4][C:5]=2[O:1][C:11]1([C:12]([O:14][CH2:15][CH3:16])=[O:13])[C:10]([O:9][CH2:7][CH3:8])=[O:18] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0.24 g
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Type
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reactant
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Smiles
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O1C(NCC1)=O
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Name
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Quantity
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0.25 g
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Type
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reactant
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Smiles
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C(C)OC(C(C(=O)OCC)Br)=O
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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CC(=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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is stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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washed with acetone
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to a brown oil
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CUSTOM
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Type
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CUSTOM
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Details
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The oil is purified by flash chromatography
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WASH
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Type
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WASH
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Details
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eluting with 5% acetone/toluene
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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O1C(OC2=C1C=CC=C2)(C(=O)OCC)C(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
